Cas no 2253629-58-0 (4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1))

• Product Name: 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1)
• CAS No: 2253629-58-0
• MF: C₅H₈ClN₃O₂S
• MW: 209.653918266296
• CID: 5910233
• PubChem ID: 137935753
• Update Time: 2025-08-05

4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Aminopyridine-4-sulfonamide hydrochloride
• 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1)
• 2253629-58-0
• EN300-6513065

• Inchi： 1S/C5H7N3O2S.ClH/c6-4-3-8-2-1-5(4)11(7,9)10;/h1-3H,6H2,(H2,7,9,10);1H
• InChI Key： WYSOZKZEXZHMRM-UHFFFAOYSA-N
• SMILES： S(C1=CC=NC=C1N)(=O)(=O)N.Cl

Computed Properties

• Exact Mass: 209.0025754g/mol
• Monoisotopic Mass: 209.0025754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Additional information on 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1)

Introduction to 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) (CAS No. 2253629-58-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. This compound, characterized by its pyridine sulfonamide core and amino functional group, exhibits promising potential in various biochemical and pharmaceutical research areas.

The molecular structure of 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) incorporates a pyridine ring sulfonated at the 4-position and substituted with an amino group at the 3-position, forming a hydrochloride salt. This configuration imparts distinct chemical and biological activities, making it a valuable scaffold for drug discovery and molecular research. The hydrochloride form enhances the compound's solubility in aqueous solutions, facilitating its use in experimental settings.

In recent years, 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) has been extensively studied for its role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The pyridine sulfonamide moiety is known to interact with various biological targets, including enzymes and receptors, thereby influencing cellular processes. Current research highlights its potential as an inhibitor of certain kinases and as a modulator of immune responses.

One of the most compelling aspects of 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) is its ability to serve as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel sulfonamides with enhanced pharmacological properties. For instance, derivatives of this compound have shown efficacy in preclinical studies as inhibitors of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and cancer metastasis.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) as a lead compound for drug development. Its structural features allow for modifications that can fine-tune its binding affinity and selectivity towards specific targets. This flexibility has led to the discovery of several promising candidates that are currently undergoing further investigation in clinical trials.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding interactions of 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) with biological targets with high accuracy. These simulations have provided valuable insights into how the compound interacts with proteins and nucleic acids, guiding the design of more effective derivatives. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a pyridine precursor followed by sulfonation and subsequent amination. The final step involves converting the free base into its hydrochloride salt to improve stability and handling properties. These synthetic methodologies highlight the compound's complexity and the expertise required to produce it in high purity.

Recent studies have also explored the role of 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) in addressing neurological disorders. Its ability to cross the blood-brain barrier has made it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Research suggests that it may interfere with pathological protein aggregation processes by inhibiting key enzymes involved in these pathways.

The environmental impact of using 4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) in research has also been considered. Efforts have been made to develop green chemistry approaches for its synthesis, minimizing waste and reducing energy consumption. These sustainable practices are essential for ensuring that chemical research remains environmentally responsible while advancing scientific knowledge.

In conclusion,4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) represents a significant advancement in chemical biology with broad applications across multiple disciplines. Its unique structural features and biological activities make it a valuable tool for researchers investigating diseases ranging from cancer to neurodegenerative disorders. As our understanding of its properties continues to grow,4-Pyridinesulfonamide, 3-amino-, hydrochloride (1:1) is poised to play an increasingly important role in shaping future therapeutic strategies.